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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of the polymer
donor DB18 in tandem organic solar cell (OSC) devices. The information is curated for
researchers and scientists in the field of organic photovoltaics.

Introduction to DB18 in Tandem Solar Cells

The polymer DB18, also known as D18, has emerged as a high-performance donor material in
the field of organic photovoltaics, primarily recognized for its exceptional power conversion
efficiencies (PCE) in single-junction devices, which have been reported to exceed 18%.[1] Its
application in tandem solar cells is a promising avenue to further enhance the overall efficiency
by capturing a broader range of the solar spectrum. In a tandem architecture, two or more solar
cells with complementary absorption spectra are stacked. Typically, a wider bandgap front cell
absorbs high-energy photons, while a narrower bandgap back cell absorbs lower-energy
photons that pass through the front cell.

While extensive data exists for DB18 in single-junction cells, its specific application in tandem
devices is an area of active research. This document synthesizes the available information and
provides protocols based on established techniques for fabricating and characterizing tandem
solar cells, adapted for the use of DB18.
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Data Presentation: Performance of DB18 in Solar
Cells

While specific data for a complete DB18-based tandem solar cell is not yet widely published in
comprehensive tables, the performance of DB18 and its derivatives in single-junction devices
provides a strong indication of its potential as a component in a tandem architecture. High-
performance binary all-polymer solar cells have been achieved with efficiencies of up to
18.39%.[2]

For context, the following table summarizes the typical performance parameters of single-
junction organic solar cells, which serves as a benchmark for the development of DB18-based

tandem sub-cells.

Donor:Acce Jsc

Device Type Voc (V) FF (%) PCE (%)
ptor (mA/cm?)

Single-

) D18:L8-BO - - - 19.65
Junction
Single- Terpolymer

g. POy 18.14

Junction PL1
Single-

) PM6 - - - 15.16
Junction
Single-

) D18 - - - 16.18
Junction

Note: The data for D18:L8-BO represents a record efficiency for binary organic solar cells
fabricated under high pressure.[1] The other values are for comparison and context.[1] A
comprehensive performance table for a complete DB18-based tandem solar cell is not yet
available in the reviewed literature.

Experimental Protocols

The following protocols are generalized from standard procedures for fabricating solution-
processed tandem organic solar cells and can be adapted for the use of DB18 as the donor
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material in one of the sub-cells, likely the front cell due to its wider bandgap.

Substrate Preparation

o Cleaning: Sequentially clean patterned indium tin oxide (ITO) coated glass substrates in
ultrasonic baths of detergent, deionized water, acetone, and isopropanol for 15 minutes
each.

e Drying: Dry the substrates with a stream of nitrogen gas.

e UV-Ozone Treatment: Treat the substrates with UV-ozone for 15-20 minutes to improve the
work function of the ITO and enhance hole injection.

Fabrication of the Front Sub-cell (DB18-based)

e Hole Transport Layer (HTL) Deposition:

o Prepare a solution of PEDOT:PSS (poly(3,4-ethylenedioxythiophene) polystyrene
sulfonate).

o Spin-coat the PEDOT:PSS solution onto the cleaned ITO substrate at 3000-5000 rpm for
30-60 seconds.

o Anneal the substrate at 140-150°C for 10-15 minutes in a nitrogen-filled glovebox.
o Active Layer Deposition (DB18:Acceptor Blend):

o Prepare a blend solution of DB18 and a suitable fullerene or non-fullerene acceptor (e.g.,
PC71BM, Y6) in a chlorinated solvent like chloroform or chlorobenzene. The
donor:acceptor ratio and total concentration need to be optimized (e.g., 1:1 to 1:1.5 w/w,
total concentration 10-20 mg/mL).

o Spin-coat the active layer solution onto the HTL at 1000-3000 rpm for 30-60 seconds
inside a nitrogen-filled glovebox.

o Anneal the film at a temperature optimized for morphology, typically between 80-120°C,
for 5-10 minutes.
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e Electron Transport Layer (ETL) Deposition:

o Prepare a solution for the ETL, for example, a zinc oxide (ZnO) nanoparticle solution or a
solution of PFN-Br.

o Spin-coat the ETL solution onto the active layer.

o Anneal as required by the specific ETL material.

Interconnecting Layer (ICL) Deposition

The ICL is a critical component that connects the front and back sub-cells in series. It should be
optically transparent and facilitate efficient recombination of electrons from the front cell and
holes from the back cell.

o P-type Layer: Deposit a thin layer of a p-type material, such as PEDOT:PSS or MoOx, on top
of the front cell's ETL.

e N-type Layer: Deposit a thin layer of an n-type material, such as ZnO nanopatrticles or a pH-
neutral conjugated polyelectrolyte, on top of the p-type layer.

Fabrication of the Back Sub-cell

The back sub-cell should have a narrower bandgap to absorb lower-energy photons. The
fabrication process is similar to the front cell, involving the deposition of an HTL, the narrow-
bandgap active layer, and an ETL.

Top Electrode Deposition

Deposit a top metal electrode, such as silver (Ag) or aluminum (Al), through thermal
evaporation under high vacuum (<10-6 Torr) using a shadow mask to define the device area.

Mandatory Visualizations
Tandem Solar Cell Device Architecture
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Caption: Schematic of a solution-processed tandem organic solar cell.
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Experimental Workflow for Tandem Cell Fabrication
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Caption: Step-by-step workflow for fabricating a tandem solar cell.
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Caption: Charge carrier flow in a two-terminal tandem solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for DB18 in Tandem
Solar Cell Devices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136889#applications-of-db18-in-tandem-solar-cell-
devices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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